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Compound of Interest

Compound Name:
6-Chloropyrazine-2-sulfonyl

chloride

Cat. No.: B12329875

Get Quote

Technical Whitepaper: 6-Chloropyrazine-2-sulfonyl Chloride

CAS Number: 750584-04-4 Formula: C₄H₂Cl₂N₂O₂S Molecular Weight: 213.04 g/mol [1]

Executive Summary
6-Chloropyrazine-2-sulfonyl chloride is a high-value heteroaromatic scaffold used in the

synthesis of advanced medicinal agents. Characterized by its dual electrophilic centers—the

highly reactive sulfonyl chloride at position 2 and the nucleophilic aromatic substitution-

susceptible chlorine at position 6—this compound serves as a "linchpin" intermediate. It

enables the rapid construction of substituted pyrazine sulfonamides, a pharmacophore

prevalent in kinase inhibitors, GPCR ligands, and chemotherapeutic agents. This guide details

its physiochemical profile, validated synthetic protocols, and strategic applications in drug

discovery.
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Property Specification

IUPAC Name 6-Chloropyrazine-2-sulfonyl chloride

CAS Number 750584-04-4

SMILES Clc1cncc(S(Cl)(=O)=O)n1

Molecular Formula C₄H₂Cl₂N₂O₂S

Physical State
Off-white to pale yellow solid (low melting point)

or oil (purity dependent)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

in Water

Stability
Moisture sensitive; store under inert atmosphere

(Ar/N₂) at -20°C

Structural Analysis: The pyrazine ring is electron-deficient (π-deficient), making the C6-chlorine

susceptible to SNAr reactions. However, the sulfonyl chloride group at C2 is significantly more

electrophilic, allowing for chemoselective functionalization. The presence of the electron-

withdrawing sulfonyl group further activates the ring, enhancing the reactivity of the C6-chlorine

in subsequent steps.

Synthetic Routes & Process Chemistry
The synthesis of 6-chloropyrazine-2-sulfonyl chloride typically proceeds via the Meerwein

Sulfonyl Chloride Synthesis, starting from the commercially available 2-amino-6-chloropyrazine.

This route is preferred over direct chlorosulfonylation due to the deactivating nature of the

pyrazine ring.

Protocol: Diazotization-Chlorosulfonylation
Reaction Overview:

Diazotization: Conversion of the amine to the diazonium salt using sodium nitrite in

concentrated acid.
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Chlorosulfonylation: Decomposition of the diazonium salt in the presence of sulfur dioxide

(SO₂) and a copper catalyst (CuCl or CuCl₂) to install the -SO₂Cl moiety.

Step-by-Step Methodology:

Preparation of Reagents:

Solvent System: Glacial acetic acid (AcOH) and concentrated HCl (3:1 ratio).

SO₂ Source: Saturated solution of SO₂ in acetic acid or direct gas bubbling.

Catalyst: Copper(II) chloride dihydrate (CuCl₂·2H₂O).

Diazotization (0°C):

Dissolve 2-amino-6-chloropyrazine (1.0 eq) in the acid mixture.

Cool to -5°C to 0°C.[2]

Add aqueous NaNO₂ (1.1 eq) dropwise, maintaining temperature < 5°C. Stir for 30 mins to

ensure complete diazonium formation.

Meerwein Reaction (0°C to RT):

In a separate vessel, saturate glacial acetic acid with SO₂ gas and add CuCl₂ (0.2 eq).

Slowly transfer the cold diazonium solution into the SO₂/Cu mixture. Caution: Rapid gas

evolution (N₂).

Allow the mixture to warm to room temperature and stir until gas evolution ceases (approx.

2-4 hours).

Workup & Isolation:

Pour the reaction mixture into crushed ice/water.

The sulfonyl chloride is lipophilic and hydrolytically unstable; extract immediately with

Dichloromethane (DCM).
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Wash organic phase with cold water and brine. Dry over anhydrous Na₂SO₄.

Concentrate in vacuo at low temperature (< 35°C) to avoid thermal decomposition.

Visualizing the Synthesis Pathway:

2-Amino-6-chloropyrazine
(CAS 33332-28-4)

Diazonium Intermediate
[R-N2]+ Cl-

6-Chloropyrazine-2-sulfonyl chloride
(CAS 750584-04-4)

NaNO2, HCl
< 5°C

SO2, CuCl2
AcOH

Click to download full resolution via product page

Caption: Figure 1. Meerwein synthesis route converting the amino precursor to the sulfonyl

chloride via a diazonium intermediate.

Reactivity & Functionalization Strategies
6-Chloropyrazine-2-sulfonyl chloride acts as a bifunctional electrophile. The order of

operations is critical: the sulfonyl chloride must be reacted first under mild conditions to avoid

hydrolytic degradation or non-selective substitution.

A. Sulfonamide Formation (Chemoselective)
The sulfonyl chloride reacts rapidly with primary and secondary amines.

Conditions: Amine (1.0 eq), Base (TEA or DIPEA, 1.2 eq), DCM or THF, 0°C.

Outcome: Formation of the sulfonamide bond without displacing the C6-chlorine.

B. Nucleophilic Aromatic Substitution (SNAr)
Once the sulfonamide is formed, the pyrazine ring becomes even more electron-deficient. The

C6-chlorine can then be displaced by nucleophiles (alkoxides, amines, thiols).

Conditions: Nucleophile (1.5 eq), Heat (60-80°C), Polar Aprotic Solvent (DMF, DMSO).
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Reactivity Flowchart:

6-Chloropyrazine-2-sulfonyl chloride
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S_NAr w/ Nucleophile (Nu-)
(Heat, DMF)

6-Functionalized-pyrazine-2-sulfonamide
(Target Scaffold)

Ring Activation

Click to download full resolution via product page

Caption: Figure 2.[3] Stepwise functionalization strategy exploiting chemoselectivity between

the sulfonyl and aryl chloride.

Applications in Drug Discovery
This scaffold is particularly relevant in the design of:

Kinase Inhibitors: The pyrazine core mimics the adenine ring of ATP, while the sulfonamide

moiety can form hydrogen bonds with the hinge region or the "gatekeeper" residues of

kinases.
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Antivirals: Substituted pyrazine sulfonamides have shown efficacy in inhibiting viral

replication enzymes (e.g., polymerases).

Fragment-Based Drug Design (FBDD): The small, rigid, and polar nature of the scaffold

makes it an excellent starting point for fragment growing.

Handling, Stability & Safety
Hazard Identification:

Corrosive: Causes severe skin burns and eye damage (H314).

Moisture Sensitive: Reacts violently with water to produce HCl and sulfonic acid.

Storage:

Store at -20°C in a sealed container under Argon.

If the solid turns to a sticky oil or emits acrid fumes, significant hydrolysis has occurred.

Purification:

Avoid silica gel chromatography if possible (hydrolysis risk). Recrystallization from dry

hexane/DCM or immediate use in the next step is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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